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Compound of Interest

Compound Name: Chlorotrimethylgermane

CAS No.: 1529-47-1

Cat. No.: B075237

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, particularly in the realm of carbon-carbon bond

formation, organometallic reagents play a pivotal role. Among these, organostannanes and,

increasingly, organogermanes are valued for their versatility in cross-coupling reactions. This

guide provides a detailed, objective comparison of two key precursors for these reagents:

chlorotrimethylgermane and trimethyltin chloride. We will delve into their physical and

chemical properties, synthetic applications with supporting experimental data, and crucial

safety considerations.

At a Glance: Key Properties and Safety
A summary of the fundamental physical, chemical, and safety properties of

chlorotrimethylgermane and trimethyltin chloride is presented below. This allows for a quick

assessment of their handling and reaction setup requirements.
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Property Chlorotrimethylgermane Trimethyltin Chloride

Molecular Formula C₃H₉ClGe C₃H₉ClSn

Molecular Weight 153.20 g/mol [1] 199.27 g/mol [2]

Appearance Colorless liquid[1] White crystalline solid[3]

Melting Point -13 °C[1] 37-39 °C[3]

Boiling Point 102 °C[1] 148 °C[3]

Density 1.24 g/mL at 25 °C[1] 0.988 g/mL at 25 °C[3]

Solubility Soluble in organic solvents.
Soluble in water, chloroform,

and organic solvents.[3]

Moisture Sensitivity Moisture sensitive.[4] Moisture sensitive.[2]

Safety and Toxicity:

Hazard Statement Chlorotrimethylgermane Trimethyltin Chloride

GHS Hazard Codes

H225 (Highly flammable liquid

and vapor), H314 (Causes

severe skin burns and eye

damage)[5]

H300+H310+H330 (Fatal if

swallowed, in contact with skin

or if inhaled), H315 (Causes

skin irritation), H319 (Causes

serious eye irritation), H400

(Very toxic to aquatic life),

H410 (Very toxic to aquatic life

with long lasting effects)[6]

Oral LD₅₀ (rat) No data available. 12.6 mg/kg[3]

The most significant differentiator from a practical standpoint is the toxicity profile. Organotin

compounds, including trimethyltin chloride, are notoriously toxic, with trimethyltin derivatives

being particularly potent neurotoxins.[7] This necessitates stringent handling protocols and

meticulous purification of final products to remove tin residues. In contrast, organogermanium

compounds are generally less toxic, positioning them as a safer alternative in many

applications.[8]
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Performance in Synthesis: A Tale of Reactivity and
Orthogonality
Both chlorotrimethylgermane and trimethyltin chloride serve as precursors to a wide array of

organometallic reagents used in cross-coupling reactions. The quintessential application for

organotins is the Stille cross-coupling reaction, a robust and versatile palladium-catalyzed

method for forming C-C bonds. Organogermanes participate in analogous palladium-catalyzed

cross-coupling reactions.

While a direct, head-to-head quantitative comparison under identical reaction conditions is

scarce in the literature due to their differing optimal reaction parameters, a qualitative and

context-based performance comparison can be made.[8]

Reactivity: In traditional palladium-catalyzed systems (e.g., those employing Pd(0)/Pd(II)

catalysts), organostannanes are generally more reactive than their organogermanium

counterparts.[9] This often translates to faster reaction times and lower catalyst loadings for

Stille couplings.

Selectivity and Orthogonality: The lower reactivity of organogermanes in conventional systems

has been ingeniously leveraged to develop "orthogonal" synthetic strategies. Under specific

catalytic conditions, such as with palladium nanoparticles, organogermanes exhibit enhanced

reactivity.[2][9] This unique reactivity is attributed to a different mechanistic pathway,

proceeding through an electrophilic aromatic substitution (SEAr)-type activation of the carbon-

germanium bond.[8][9] This allows for remarkable chemoselectivity, where an

organogermanium moiety can be selectively coupled in the presence of other functionalities

like boronic esters that would readily react under standard Stille or Suzuki conditions.[9][10]

Quantitative Data Summary:

The following tables present representative data for the performance of organotin and

organogermanium reagents in their respective optimized cross-coupling reactions. It is crucial

to note that these are not from a single comparative study and reflect conditions optimized for

each class of reagent.

Table 1: Representative Performance Data for Organotin Compounds in Stille Cross-Coupling
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Table 2: Representative Performance Data for Organogermanium Compounds in Cross-

Coupling
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Mechanistic Pathways and Experimental Workflows
The differing reactivity profiles of organotin and organogermanium compounds stem from their

distinct mechanistic pathways in palladium-catalyzed cross-coupling.
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Figure 1. Catalytic Cycle for the Stille Cross-Coupling Reaction.

The Stille coupling proceeds via a well-established catalytic cycle involving oxidative addition,

transmetalation, and reductive elimination.[8]

Traditional Pd(0)/Pd(II) Catalysis Pd Nanoparticle Catalysis
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Figure 2. Contrasting Activation Pathways for Organogermanium Compounds.

Organogermanes exhibit orthogonal reactivity, being less reactive in traditional Pd(0)/Pd(II)

cycles but showing enhanced reactivity with more electrophilic catalysts like palladium

nanoparticles via an SEAr-type mechanism.[2][9]
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Figure 3. General Experimental Workflow for Cross-Coupling Reactions.
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Experimental Protocols
The following are representative experimental protocols for the synthesis of organometallic

reagents from chlorotrimethylgermane and trimethyltin chloride, and their subsequent use in

cross-coupling reactions.

Protocol 1: Synthesis of Phenyltrimethylstannane

Materials:

Bromobenzene

Magnesium turnings

Anhydrous diethyl ether

Trimethyltin chloride[11]

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine to activate the magnesium.

Add a solution of bromobenzene in anhydrous diethyl ether dropwise to the magnesium

turnings to initiate the Grignard reaction.

Once the Grignard reagent formation is complete, cool the reaction mixture to 0 °C.

Add a solution of trimethyltin chloride in anhydrous diethyl ether dropwise to the Grignard

reagent with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2 hours.

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.
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Extract the aqueous layer with diethyl ether.

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by vacuum distillation to afford phenyltrimethylstannane.

Protocol 2: Synthesis of Phenyltrimethylgermane

Materials:

Bromobenzene

n-Butyllithium in hexanes

Anhydrous diethyl ether

Chlorotrimethylgermane

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel and a

nitrogen inlet, dissolve bromobenzene in anhydrous diethyl ether.

Cool the solution to -78 °C in a dry ice/acetone bath.

Add n-butyllithium in hexanes dropwise to the solution and stir for 1 hour at -78 °C to form

phenyllithium.

To the resulting solution, add chlorotrimethylgermane dropwise at -78 °C.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir overnight.

Quench the reaction with water.

Separate the organic layer, and extract the aqueous layer with diethyl ether.
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Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by vacuum distillation to yield phenyltrimethylgermane.

Protocol 3: General Procedure for Stille Cross-Coupling (Organotin)[8]

Materials:

Aryl halide (1.0 eq)

Organostannane (1.1-1.5 eq)

Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

Anhydrous solvent (e.g., Toluene, THF, or DMF)

Reaction flask (e.g., round-bottom flask)

Inert atmosphere (Nitrogen or Argon)

Stirring and heating apparatus

Procedure:

To a flame-dried reaction flask under an inert atmosphere, add the aryl halide, palladium

catalyst, and any solid ligands or additives.

Add the anhydrous solvent via syringe.

Add the organostannane reagent to the reaction mixture.

Heat the reaction to the desired temperature (typically 80-110 °C) and stir.

Monitor the reaction progress by TLC or GC-MS.

Upon completion, cool the reaction to room temperature.
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To remove tin byproducts, the reaction mixture can be diluted with an organic solvent and

washed with an aqueous solution of potassium fluoride, which precipitates the tin salts that

can then be filtered off.[12]

The organic layer is then dried, concentrated, and the product is purified by column

chromatography.

Protocol 4: Palladium Nanoparticle-Catalyzed Cross-Coupling (Organogermanium)[8]

Materials:

Aryl iodide (1.0 eq)

Aryltriethylgermane (1.5 eq)

Pd₂(dba)₃ (2.5 mol%)

Silver tetrafluoroborate (AgBF₄, 10 mol%)

Anhydrous 1,4-dioxane

Reaction vial

Stirring and heating apparatus

Procedure:

To a reaction vial, add the aryl iodide, aryltriethylgermane, Pd₂(dba)₃, and AgBF₄.

Add anhydrous 1,4-dioxane via syringe.

Seal the vial and heat the reaction mixture to 100 °C with stirring.

Monitor the reaction progress by GC-MS.

Upon completion, cool the reaction to room temperature.

Dilute the reaction mixture with an organic solvent and filter through a pad of celite to remove

the palladium nanoparticles.
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The filtrate is then concentrated, and the product is purified by column chromatography.

Conclusion
Chlorotrimethylgermane and trimethyltin chloride are both valuable reagents for the synthesis

of organometallic compounds used in cross-coupling reactions. The choice between them

involves a critical trade-off between reactivity and safety.

Trimethyltin chloride provides access to highly reactive organostannanes that are

workhorses in traditional Stille cross-coupling, often providing high yields under well-

established conditions. However, its high toxicity is a significant drawback that demands

careful handling and purification.

Chlorotrimethylgermane offers a gateway to less toxic organogermanium reagents. While

these may be less reactive in conventional palladium-catalyzed systems, they exhibit unique

and powerful orthogonal reactivity under specific conditions. This opens up new avenues for

chemoselective synthesis in complex molecular architectures.

For researchers and drug development professionals, the decision is not simply about

replacing a toxic reagent but about expanding the synthetic toolbox. Where robust, traditional

cross-coupling is required and the associated toxicity can be safely managed, trimethyltin

chloride remains a viable option. However, for the development of novel, selective synthetic

strategies and in contexts where minimizing toxicity is paramount, chlorotrimethylgermane
presents a compelling and increasingly powerful alternative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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